Cas no 66154-62-9 (Pyridine, 2-(ethylsulfonyl)-)

• Product Name: Pyridine, 2-(ethylsulfonyl)-
• CAS No: 66154-62-9
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 4117788
• PubChem ID: 12466154
• Update Time: 2025-04-24

Pyridine, 2-(ethylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Pyridine, 2-(ethylsulfonyl)-
• 66154-62-9
• ethyl sulfonyl pyridine
• 2-(ethylsulfonyl)pyridine
• SCHEMBL8993328
• MFCD29948907

• Inchi： 1S/C7H9NO2S/c1-2-11(9,10)7-5-3-4-6-8-7/h3-6H,2H2,1H3
• InChI Key： OAWPYKUOQNDAER-UHFFFAOYSA-N
• SMILES： C1(S(CC)(=O)=O)=NC=CC=C1

Computed Properties

• Exact Mass: 171.03539970Da
• Monoisotopic Mass: 171.03539970Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.4Ų